2-(5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H20ClN5O3/c1-11-5-4-6-16(13(11)3)23-17(28)10-26-19-18(24-25-26)20(29)27(21(19)30)14-8-7-12(2)15(22)9-14/h4-9,18-19H,10H2,1-3H3,(H,23,28)
• InChI Key: MMUNSAWZQLYJFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC(=C(C=C4)C)Cl)N=N2)C
• Molecular Formula: C21H20ClN5O3
• Molecular Weight: 425.9 g/mol
• CAS No.: 1052603-98-1

Description

2-(5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN5O3 and its molecular weight is 425.87. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Pesticide Analysis

Radiosynthesis techniques involving chloroacetanilide and dichloroacetamide compounds have been developed for studying the metabolism and mode of action of certain herbicides, showcasing the utility of complex acetamides in agricultural chemical research. These methods facilitate high-specific-activity labeling for detailed metabolic studies, important for understanding the environmental and biological fate of agrochemicals (Latli & Casida, 1995).

Crystallography of Potential Pesticides

X-ray powder diffraction has been used to characterize N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, identifying them as potential pesticides. This work illustrates the importance of structural analysis in the development of new chemical entities for pest control, highlighting how modifications to the acetamide moiety can lead to compounds with potential applications in agriculture (Olszewska, Tarasiuk, & Pikus, 2011).

Synthesis and Characterization of Heterocycles

Research on the synthesis and properties of heterocyclic compounds, including those containing acetamide groups, underlines the role of such molecules in developing new materials with potential applications in various scientific domains. For instance, the silylation of N-(2-hydroxyphenyl)acetamide leading to benzoxazasiloles and benzodioxazasilepines showcases innovative pathways to create compounds with unique properties for material science or pharmaceutical applications (Lazareva et al., 2017).